Dihydro-2H-pyran-4,4(3H)-dicarbonitrile
Overview
Description
Dihydro-2H-pyran-4,4(3H)-dicarbonitrile is a heterocyclic compound which belongs to the class of organic compounds known as pyranones. It is found in a variety of natural products and is used in a wide range of applications, including as a building block for synthetic drugs, as a precursor to many other organic compounds, and as a catalyst in organic synthesis. This compound has been studied extensively and has been found to have a variety of biochemical and physiological effects, as well as a number of advantages and limitations for lab experiments. In
Scientific Research Applications
Medicinal Chemistry and Drug Development
Dihydro-2H-pyran-4,4(3H)-dicarbonitrile exhibits promising pharmacological properties. Researchers have explored its potential as an NMDA receptor modulator . NMDA receptors play a vital role in excitatory synaptic transmission and are involved in various brain functions, including learning and memory . Additionally, in vitro studies have demonstrated its anti-influenza virus activity , suggesting its candidacy for developing new antiviral drugs or treatments against influenza .
Protecting Group in Organic Synthesis
The compound finds application as a protecting group for alcohols. Specifically, it serves as a 4-methoxytetrahydropyran-4-yl protecting group . This protective strategy is advantageous over using 3,4-dihydro-2H-pyran, offering versatility in nucleotide synthesis and other organic transformations .
Industrial Chemistry and Fine Chemicals
Dihydro-2H-pyran-4,4(3H)-dicarbonitrile has potential in the synthesis of symmetric tetra-substituted methanes . These compounds are valuable intermediates in the production of fine chemicals, pharmaceuticals, and agrochemicals .
Biopharmaceutical Production
Researchers have explored its utilization as an inhibitor of semicarbazide-sensitive amine oxidase (SSAO) . SSAO is implicated in various physiological processes, including glucose metabolism and vascular function. Inhibition of SSAO may have therapeutic implications .
properties
IUPAC Name |
oxane-4,4-dicarbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c8-5-7(6-9)1-3-10-4-2-7/h1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZWZQQPETNQTFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C#N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40561428 | |
Record name | Oxane-4,4-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40561428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dihydro-2H-pyran-4,4(3H)-dicarbonitrile | |
CAS RN |
111511-90-1 | |
Record name | Tetrahydro-4H-pyran-4,4-dicarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=111511-90-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Oxane-4,4-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40561428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.